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Compound of Interest

Compound Name: 3,5-Octadiene

Cat. No.: B14166476 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for the handling of 3,5-Octadiene, a conjugated diene. Due to the limited

availability of a specific Safety Data Sheet (SDS) for 3,5-Octadiene (CAS 25001-92-7), this

document extrapolates from the safety data of the closely related compound 3,5-Octadien-2-

one and general principles for handling flammable hydrocarbons. A thorough risk assessment

should be conducted before commencing any work with this chemical.

Essential Safety Information at a Glance
Immediate access to critical safety data is crucial for laboratory personnel. The following table

summarizes the known physical, chemical, and potential hazard information for 3,5-Octadiene
and its related compounds.
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Property Value Reference

Chemical Identity 3,5-Octadiene

CAS Number 25001-92-7 [1]

Molecular Formula C₈H₁₄ [1]

Molecular Weight 110.20 g/mol [2]

Physical Properties

Appearance Colorless liquid [3][4]

Boiling Point 130.8°C at 760 mmHg [1]

Flash Point 18.7°C [1]

Density 0.745 g/cm³ [1]

Hazards (Extrapolated)

Flammability
Highly flammable liquid and

vapor.

Skin Contact

May cause skin irritation and

may cause an allergic skin

reaction.

[5][6]

Eye Contact May cause eye irritation.

Inhalation

May cause respiratory tract

irritation. Vapors may cause

dizziness or suffocation.

Ingestion May be harmful if swallowed.

Exposure Controls

Engineering Controls

Handle in a well-ventilated

area, preferably in a chemical

fume hood.

[5]

Personal Protective Equipment Safety goggles with side

shields, chemical-resistant

gloves (e.g., Nitrile rubber),

[5]
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flame-retardant lab coat, and

closed-toe shoes.

Respiratory Protection

If ventilation is inadequate, use

a NIOSH-approved respirator

with organic vapor cartridges.

[5]

Disposal Considerations

Waste Disposal

Dispose of contents/container

to an approved waste disposal

plant in accordance with local,

regional, and national

regulations. Do not allow to

enter drains.[5]

Procedural Guidance for Safe Handling and
Disposal
Adherence to standardized protocols is essential to mitigate risks associated with handling 3,5-
Octadiene. The following step-by-step procedures provide a framework for safe laboratory

operations.

Pre-Operational Safety Checklist:
Risk Assessment: Before handling, conduct a thorough risk assessment specific to the

planned experiment, considering the quantities involved and the potential for exposure.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a

current certification.

PPE Inspection: Inspect all personal protective equipment (PPE) for integrity. Ensure gloves

are of the appropriate material and thickness.

Emergency Equipment: Locate and verify the functionality of the nearest safety shower,

eyewash station, and fire extinguisher.

Spill Kit: Ensure a spill kit appropriate for flammable liquids is readily accessible.
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Step-by-Step Handling Protocol:
Donning PPE: Wear a flame-retardant lab coat, safety goggles with side shields, and

chemical-resistant gloves. Nitrile gloves are a suitable starting point, but glove compatibility

should be verified.

Working in a Fume Hood: Conduct all manipulations of 3,5-Octadiene inside a certified

chemical fume hood to minimize inhalation exposure.

Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,

ensure all metal containers and equipment are properly grounded and bonded during

transfer.

Dispensing: Use only non-sparking tools for opening and dispensing from containers.

Heating: Avoid heating 3,5-Octadiene over an open flame. Use a heating mantle, steam

bath, or oil bath with appropriate temperature control.

Storage: Store containers in a cool, dry, and well-ventilated area away from heat, sparks,

and open flames. Keep containers tightly closed when not in use.

Disposal Plan:
Waste Collection: Collect all 3,5-Octadiene waste, including contaminated materials, in a

designated, properly labeled, and sealed container.

Labeling: Clearly label the waste container with "Hazardous Waste," "Flammable Liquid,"

and the chemical name "3,5-Octadiene."

Segregation: Do not mix 3,5-Octadiene waste with other incompatible waste streams.

Institutional Procedures: Follow your institution's specific procedures for the disposal of

hazardous chemical waste. Contact your Environmental Health and Safety (EHS)

department for guidance.

Empty Containers: Rinse empty containers with a suitable solvent (e.g., acetone) in a fume

hood. Collect the rinsate as hazardous waste. Puncture the empty, rinsed container to

prevent reuse before disposal.
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Safety and Handling Workflow
The following diagram illustrates the logical progression of safety and handling procedures for

3,5-Octadiene.
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Workflow for Safe Handling of 3,5-Octadiene

Preparation Phase

Handling Phase

Post-Handling & Disposal

1. Conduct
Risk Assessment

2. Inspect Personal
Protective Equipment

3. Verify Fume
Hood Functionality

4. Locate Emergency
Equipment & Spill Kit

5. Don Appropriate
PPE

6. Work in Certified
Fume Hood

7. Ground and Bond
Equipment

8. Dispense with
Non-Sparking Tools

9. Store Properly

10. Collect Waste in
Labeled Container

11. Follow Institutional
Disposal Procedures

Click to download full resolution via product page

Caption: A flowchart outlining the key safety and handling steps for 3,5-Octadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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